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Compound of Interest

Compound Name: GW779439X

Cat. No.: B1672478 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with GW779439X. The following procedural guidance

is designed to ensure the safe handling, storage, and disposal of this compound, minimizing

exposure and risk.

Compound Overview: GW779439X is a pyrazolopyridazine identified as an inhibitor of the S.

aureus PASTA kinase Stk1 and the human Aurora Kinase A (AURKA).[1] It has been shown to

potentiate the activity of β-lactam antibiotics against various MRSA and MSSA isolates.[1][2][3]

Furthermore, its inhibition of AURKA can induce apoptosis through the caspase 3/7 pathway.[1]

[4] Due to its biological activity, particularly as a kinase inhibitor with potential cytotoxic effects,

appropriate safety precautions are imperative.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling GW779439X to ensure that the

appropriate level of protection is used.[5] The following table summarizes the recommended

PPE.
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PPE Component Specification Purpose

Gloves

Nitrile or other chemically

resistant gloves (double

gloving recommended).

To prevent skin contact with

the compound.[5]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

of solutions containing the

compound.[5]

Lab Coat Full-length, buttoned lab coat.
To protect skin and personal

clothing from contamination.[5]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

aerosols may be generated, a

fit-tested N95 respirator or

higher may be necessary.

To prevent inhalation of the

compound, especially if in

powdered form.[6]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

the compound and ensuring laboratory safety.

Aspect Procedure

Handling

Handle GW779439X in a designated area, such

as a chemical fume hood, to minimize inhalation

exposure. Avoid generating dust or aerosols. As

a solid, it is a powder.[4]

Storage

Store in a tightly sealed container in a dry, dark

place.[4] For short-term storage (days to

weeks), 0 - 4°C is recommended. For long-term

storage (months to years), -20°C is

recommended.[4]

Solubility GW779439X is soluble in DMSO.[4]
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Experimental Workflow: Safe Handling Protocol
The following diagram outlines the standard operating procedure for safely handling

GW779439X in a laboratory setting.
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A procedural workflow for the safe handling of GW779439X.
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Signaling Pathway
GW779439X has been identified as an inhibitor of Aurora Kinase A (AURKA), which plays a

crucial role in cell cycle progression. By inhibiting AURKA, GW779439X can lead to the

induction of apoptosis through the activation of caspases 3 and 7.
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The signaling pathway of GW779439X leading to apoptosis.

Disposal Plan
Proper disposal of GW779439X and any contaminated materials is essential to prevent

environmental contamination and ensure safety.
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Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware

Disposable items (e.g., pipette tips, tubes)

should be placed in a designated hazardous

waste container. Reusable glassware should be

decontaminated with an appropriate solvent

before washing.

Contaminated PPE

Dispose of used gloves and other contaminated

PPE in a sealed bag and place in the

designated hazardous waste container.

By adhering to these guidelines, researchers can safely handle GW779439X while minimizing

risks to themselves and their colleagues. Always consult your institution's Environmental Health

and Safety (EHS) department for specific guidance on handling and disposing of hazardous

chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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